(2E)-3-(4-Bromo-2-fluorophenyl)prop-2-enamide
Overview
Description
(2E)-3-(4-Bromo-2-fluorophenyl)prop-2-enamide is a useful research compound. Its molecular formula is C9H7BrFNO and its molecular weight is 244.06 g/mol. The purity is usually 95%.
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Scientific Research Applications
Anti-Inflammatory Potential
(2E)-3-(4-Bromo-2-fluorophenyl)prop-2-enamide has been investigated for its anti-inflammatory potential. A study demonstrated that compounds similar to this compound significantly attenuated lipopolysaccharide-induced NF-κB activation, suggesting potent anti-inflammatory effects. These compounds were found to be more effective than the parental cinnamic acid and comparable in effectiveness to the reference drug prednisone (Hošek et al., 2019).
Nonlinear Optical (NLO) Material
A related compound, synthesized using a Claisen-Schmidt condensation method, exhibited properties as a nonlinear optical (NLO) material. It displayed transparency in the visible region and absorption in the UV range, suggesting potential applications in NLO devices (Shruthi et al., 2017).
Antimalarial Activity
Another similar compound showed significant antimalarial activity. In a study, various derivatives of N-arylcinnamanilides, including compounds structurally related to this compound, were screened against P. falciparum, revealing substantial efficacy comparable to the clinically used chloroquine (Kos et al., 2022).
Molecular Structure Analysis
Studies on related compounds have also focused on their molecular structure and crystallography. For example, the structure of (2E)-1-(3-bromophenyl)-3-(4-fluorophenyl)prop-2-en-1-one was determined using single-crystal X-ray analysis, revealing specific angles and interactions crucial for their potential applications in various fields (Atioğlu et al., 2019).
Synthesis and Characterization
Several studies have focused on the synthesis and characterization of chalcone derivatives related to this compound. These studies contribute to understanding the physical and chemical properties of these compounds, which is essential for exploring their potential applications (Salian et al., 2018).
Biological Activities and ADMET-Related Properties
Research has also been conducted on the biological activities and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties of compounds similar to this compound. These studies are crucial for drug development and understanding the potential therapeutic applications of these compounds (Strharsky et al., 2022).
Properties
IUPAC Name |
(E)-3-(4-bromo-2-fluorophenyl)prop-2-enamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrFNO/c10-7-3-1-6(8(11)5-7)2-4-9(12)13/h1-5H,(H2,12,13)/b4-2+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCDLSFGVHUZTAE-DUXPYHPUSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)F)C=CC(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C=C1Br)F)/C=C/C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrFNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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